Cas no 886905-39-1 (methyl 4-{2-(propane-1-sulfonyl)-1H-1,3-benzodiazol-1-ylmethyl}benzoate)

• Product Name: methyl 4-{2-(propane-1-sulfonyl)-1H-1,3-benzodiazol-1-ylmethyl}benzoate
• CAS No: 886905-39-1
• MF: C₁₉H₂₀N₂O₄S
• MW: 372.438103675842
• CID: 5476985
• Update Time: 2025-06-07

methyl 4-{2-(propane-1-sulfonyl)-1H-1,3-benzodiazol-1-ylmethyl}benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-[(2-propylsulfonylbenzimidazol-1-yl)methyl]benzoate
• methyl 4-{2-(propane-1-sulfonyl)-1H-1,3-benzodiazol-1-ylmethyl}benzoate

• Inchi： 1S/C19H20N2O4S/c1-3-12-26(23,24)19-20-16-6-4-5-7-17(16)21(19)13-14-8-10-15(11-9-14)18(22)25-2/h4-11H,3,12-13H2,1-2H3
• InChI Key： MNJVVBZKJMHVAN-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(CN2C(S(CCC)(=O)=O)=NC3=CC=CC=C32)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Sulfinylbenzimidazoles

Additional information on methyl 4-{2-(propane-1-sulfonyl)-1H-1,3-benzodiazol-1-ylmethyl}benzoate

Comprehensive Overview of Methyl 4-{2-(Propane-1-Sulfonyl)-1H-1,3-Benzodiazol-1-Ylmethyl} Benzoate (CAS No. 886905-39-1)

Methyl 4-{2-(propane-1-sulfonyl)-1H-1,3-benzodiazol-1-ylmethyl} benzoate (CAS No. 886905-39-1) is a specialized organic compound with a unique molecular structure that combines a benzodiazole core with a sulfonyl and ester functional group. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. The presence of both sulfonyl and ester groups in its structure makes it a versatile intermediate for synthesizing derivatives with tailored properties.

In recent years, the demand for heterocyclic compounds like methyl 4-{2-(propane-1-sulfonyl)-1H-1,3-benzodiazol-1-ylmethyl} benzoate has surged, driven by their applications in drug discovery and material science. Researchers are particularly interested in its potential as a kinase inhibitor scaffold or a fluorescence probe due to the benzodiazole moiety's electron-rich nature. The compound's CAS No. 886905-39-1 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

From a synthetic chemistry perspective, the propane-1-sulfonyl group in this compound enhances its solubility in polar solvents, a critical factor for high-throughput screening applications. Additionally, the methyl benzoate segment offers a handle for further functionalization, enabling the creation of libraries for structure-activity relationship (SAR) studies. This adaptability aligns with the growing trend of fragment-based drug design, where modular compounds like this play a pivotal role.

Environmental and green chemistry considerations are also shaping the discourse around such compounds. The stability of methyl 4-{2-(propane-1-sulfonyl)-1H-1,3-benzodiazol-1-ylmethyl} benzoate under mild conditions makes it a candidate for sustainable synthesis routes, reducing waste generation. This aspect resonates with the broader shift toward eco-friendly chemical processes, a hot topic in both industrial and academic circles.

Analytical characterization of this compound typically involves NMR spectroscopy and mass spectrometry, with its CAS No. 886905-39-1 serving as a key identifier in chemical databases. Its purity and stability profiles are frequently discussed in forums focused on analytical method validation, underscoring its importance in quality control workflows.

In summary, methyl 4-{2-(propane-1-sulfonyl)-1H-1,3-benzodiazol-1-ylmethyl} benzoate represents a compelling case study in modern chemical research. Its multifaceted applications—from medicinal chemistry to material science—highlight its value as a research tool. As the scientific community continues to explore its potential, this compound is poised to remain a subject of intense study and innovation.